Cas no 51452-87-0 (2,2'-Dibromodiphenyl Ether)

2,2'-Dibromodiphenyl Ether structure
Product Name:2,2'-Dibromodiphenyl Ether
CAS No:51452-87-0
Molecular Formula:C12H8OBr2
Molecular Weight:327.99932
MDL:MFCD00093207
CID:362255
PubChem ID:3465096
2,2'-Dibromodiphenyl Ether Properties
Names and Identifiers
-
- 2,2?DibroModiphenyl ether
- 2,2'-dibromodiphenyl ether
- 2,2’-Dibromodiphenyl ether
- Diphenyl ether, 2,2'-dibromo
- DTXSID60879850
- Q27277642
- 51452-87-0
- 2,2'-Oxybis(bromobenzene)
- SCHEMBL727333
- BDE-4
- Benzene, 1,1'-oxybis(2-bromo-
- SY264643
- bromophenylether
- UNII-F4YZU58K4B
- F4YZU58K4B
- 2,2 inverted exclamation mark -Dibromodiphenyl Ether
- 1-bromo-2-(2-bromophenoxy)benzene
- MFCD00093207
- bromophenyl ether
- PBDE 4
- 2,2DIBROMODIPHENYL ETHER
- G90074
-
- MDL: MFCD00093207
- InChIKey: JMSKYMHFNWGUJG-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H8Br2O/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8H
- SMILES: O(C1C=CC=CC=1Br)C1C=CC=CC=1Br
Computed Properties
- Exact Mass: 325.89414
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 325.89419g/mol
- Heavy Atom Count: 15
- Complexity: 178
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2,2'-Dibromodiphenyl Ether Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1194063-1g |
2,2'-Dibromodiphenyl Ether |
51452-87-0 | 95% | 1g |
$850 | 2022-09-02 | |
TRC | D418775-1mg |
2,2'-Dibromodiphenyl Ether |
51452-87-0 | 1mg |
$190.00 | 2023-05-18 |
2,2'-Dibromodiphenyl Ether Related Literature
-
1. The alkaline hydrolysis of some cyclic phosphonium salts: ring-opening and ring-expansion reactionsDavid W. Allen,Ian T. Millar J. Chem. Soc. C 1969 252
-
Yan Wei,Yanjun Gong,Xin Zhao,Yuanyuan Wang,Ran Duan,Chuncheng Chen,Wenjing Song,Jincai Zhao Environ. Sci.: Nano 2019 6 1585
-
3. Synthesis and novel mass spectral rearrangements of 10-phenylphenoxaphosphine and some of its derivativesItshak Granoth,Jack B. Levy,Courtland Symmes J. Chem. Soc. Perkin Trans. 2 1972 697
-
4. Cobalt metallacycles. Part 9. Some reactions of cobaltaindene, cobaltafluorene, cobaltaxanthen, and cobaltacyclopentane complexesYasuo Wakatsuki,Okio Nomura,Hiroatsu Tone,Hiroshi Yamazaki J. Chem. Soc. Perkin Trans. 2 1980 1344
-
5. Four- and five-co-ordinate complexes of heterocyclic tertiary phosphines with nickel(II), palladium(II), and platinum(II) dihalidesDavid W. Allen,Frederick G. Mann,Ian T. Millar J. Chem. Soc. C 1971 3937
-
6. 766. The preparation and properties of 10-phenylphenoxphosphineFrederick G. Mann,Ian T. Millar J. Chem. Soc. 1953 3746
-
7. 913. The preparation and properties of 10 : 10-disubstituted phenoxsilanesChristopher H. S. Hitchcock,Frederick G. Mann,A. Vanterpool J. Chem. Soc. 1957 4537
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